Cas no 150667-99-5 (2,3-Diazabicyclo[2.2.1]hept-2-ene,1-methyl-4-(4-penten-1-yl)-)

• Product Name: 2,3-Diazabicyclo[2.2.1]hept-2-ene,1-methyl-4-(4-penten-1-yl)-
• CAS No: 150667-99-5
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 99814
• PubChem ID: 556880
• Update Time: 2025-04-18

2,3-Diazabicyclo[2.2.1]hept-2-ene,1-methyl-4-(4-penten-1-yl)- Chemical and Physical Properties

Names and Identifiers

• 2,3-Diazabicyclo[2.2.1]hept-2-ene,1-methyl-4-(4-penten-1-yl)-
• 2,3-Diazabicyclo[2.2.1]hept-2-ene, 4-methyl-1-(pent-4-en-1-yl)-
• 2,3-DIAZABICYCLO[2.2.1]HEPT-2-ENE,4-METHYL-1-(PENT-4-EN-1-YL)-
• 1-methyl-4-pent-4-enyl-2,3-diazabicyclo[2.2.1]hept-2-ene
• 1-Methyl-4-(4-pentenyl)-2,3-diazabicyclo[2.2.1]hept-2-ene #
• JLKVMDJSASVGAO-UHFFFAOYSA-N
• 150667-99-5

• Inchi： 1S/C11H18N2/c1-3-4-5-6-11-8-7-10(2,9-11)12-13-11/h3H,1,4-9H2,2H3
• InChI Key： JLKVMDJSASVGAO-UHFFFAOYSA-N
• SMILES： N1C2(CCCC=C)CCC(C)(C2)N=1

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 24.7Ų

Experimental Properties

• PSA: 24.72